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Welcome to the technical support center for researchers, scientists, and drug development
professionals. This guide provides in-depth troubleshooting advice and frequently asked
guestions (FAQs) to address the stability challenges of carboxamide-containing compounds in
biological assays. The amide bond, while robust, is susceptible to degradation under various
experimental conditions, potentially compromising assay results and leading to inaccurate
conclusions.[1] This resource is designed to help you diagnose, troubleshoot, and proactively
manage the stability of your compounds.

Frequently Asked Questions (FAQS)
Q1: Why is my carboxamide compound showing lower-
than-expected potency in my cell-based assay?

Al: Lower-than-expected potency can often be traced back to compound instability in the
assay medium. The two primary culprits are chemical hydrolysis and enzymatic degradation.

o Chemical Hydrolysis: The amide bond is susceptible to hydrolysis, a reaction with water that
cleaves the bond to form a carboxylic acid and an amine.[2][3] This process can be
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catalyzed by acidic or basic conditions present in your cell culture medium or buffer system.
[4][5] Even seemingly neutral media can have microenvironments with pH shifts that
accelerate degradation.

« Enzymatic Degradation: Biological systems, including cell cultures and tissue homogenates,
contain a variety of hydrolytic enzymes. Amidases (also known as acylamidases) are
enzymes that specifically catalyze the hydrolysis of amide bonds.[6][7][8] Additionally, other
enzymes like carboxylesterases have been shown to hydrolyze amide and carbamate
linkages.[9] If your cells secrete these enzymes or if they are released during cell lysis, your
compound can be rapidly metabolized, reducing its effective concentration.

Q2: What are the first steps | should take to investigate
potential instability?

A2: A systematic approach is crucial. Begin by performing a forced degradation study. This
involves intentionally exposing your compound to stressful conditions to identify potential
degradation pathways and products.[10][11][12] This study will not only confirm if your
molecule is labile but also help in developing an analytical method that can distinguish the
parent compound from its degradants.[13]

Key conditions to test in a forced degradation study include:

Acidic and Basic Hydrolysis: (e.g., 0.1 N HCI, 0.1 N NaOH)

Oxidation: (e.g., 3% H202)

Thermal Stress: (e.g., heating in solution and as a solid)[14][15]

Photostability: (e.g., exposure to UV or fluorescent light)

Simultaneously, you should assess the compound's stability directly in your assay medium
(without cells) and in a medium conditioned by your cells to check for enzymatic activity.

Q3: Can the structure of my carboxamide compound
influence its stability?

A3: Absolutely. Steric and electronic factors play a significant role.
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 Steric Hindrance: Bulky groups near the amide bond can physically block the approach of
water molecules or enzyme active sites, slowing down hydrolysis.

» Electronic Effects: Electron-withdrawing groups attached to the carbonyl carbon can make it
more electrophilic and thus more susceptible to nucleophilic attack by water or a hydroxide
ion. Conversely, electron-donating groups can reduce the electrophilicity of the carbonyl
carbon, increasing stability.

If instability is a persistent issue, medicinal chemists can explore creating bioisosteres or
prodrugs, such as carbamates, which may exhibit different stability profiles while retaining
biological activity.[16][17]

Troubleshooting Guide: Common Stability Issues
Problem 1: My compound degrades rapidly in aqueous
buffer at physiological pH (~7.4).

Causality: While amides are generally stable at neutral pH, some can be intrinsically labile.
Furthermore, buffer components can sometimes catalyze hydrolysis. The primary mechanism
is likely base-catalyzed hydrolysis, where a hydroxide ion acts as the nucleophile.[3][18]

Troubleshooting Workflow

Caption: Workflow for addressing carboxamide instability at physiological pH.

Solutions & Protocols:

o Optimize Buffer pH: Even small changes in pH can significantly impact stability. For some
platinum-based carboxamide complexes, lowering the pH from 6.5 to 4.2 dramatically
improved stability and efficacy.[19][20] Conduct a stability study in your buffer at various pH
values (e.g., 6.0, 6.5, 7.0, 7.5) to find the optimal balance between compound stability and
biological activity.

o Modify Formulation: If you prepare stock solutions in DMSO, minimize the amount of
aqueous buffer added to the stock to prevent degradation before it's diluted into the final
assay. For the assay itself, consider using excipients that can protect the amide bond,
though this is more common for final drug products.[21][22]
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e Reduce Temperature: If the assay allows, running it at a lower temperature (e.g., room
temperature instead of 37°C) can slow the degradation rate.

Problem 2: My compound is stable in the assay medium
alone but degrades when cells are added.

Causality: This strongly points to enzymatic degradation. Cells can actively metabolize the
compound intracellularly or release enzymes into the medium that degrade the compound
extracellularly.[23] Amidases are a key class of enzymes responsible for this.[8][24]

Degradation Pathways Overview

Chemical Hydrolysis
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Caption: Primary degradation pathways for carboxamide compounds.

Solutions & Protocols:

e Use Enzyme Inhibitors: If you can identify the class of enzymes responsible, you may be
able to include a general inhibitor in your assay. For example, broad-spectrum protease or
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esterase inhibitors. Caution: Ensure the inhibitor does not affect your biological target or
assay readout.

o Heat-Inactivate Serum: If you are using fetal bovine serum (FBS) or another biological
supplement, it can be a source of hydrolytic enzymes. Heat-inactivating the serum (56°C for
30 minutes) may reduce some of this activity.

e Reduce Incubation Time: Shorten the assay duration to the minimum time required to get a
robust signal. This reduces the window for enzymatic degradation to occur.

o Consider a Cell-Free System: If the goal is to study direct target engagement, a cell-free
assay (e.g., using purified protein) will eliminate metabolic and enzymatic factors.

Problem 3: I'm observing poor mass balance in my
stability studies.

Causality: Poor mass balance, where the sum of the parent compound and its known
degradants does not equal the initial amount, suggests that other degradation pathways are
occurring, or the degradants are not being detected. This could be due to the formation of
highly reactive, volatile, or non-UV-active products. In some high-temperature experiments,
carboxamides can degrade into multiple products, including potentially toxic ones like cyanide.
[14][15]

Solutions & Protocols:

o Expand Analytical Methods: Use a different analytical column or mobile phase in your HPLC
method to look for missing peaks.[25] Employ a mass spectrometer (LC-MS) detector, which
is more universal than a UV detector and can help identify unknown degradation products.

e Conduct a Forced Degradation Study: This is the most direct way to intentionally generate
and identify degradation products.[26][27] By understanding the likely degradants, you can
specifically look for them in your stability samples.

Key Experimental Protocols
Protocol 1: Forced Degradation Study for a
Carboxamide Compound
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This protocol is designed to intentionally degrade the compound to identify potential
degradation products and establish a stability-indicating analytical method.[10]

Objective: To generate likely degradants and test the specificity of the analytical method.
Materials:

o Carboxamide compound (API)

o HPLC-grade acetonitrile (ACN) and water

e Formic acid or trifluoroacetic acid (TFA)

e 1N Hydrochloric acid (HCI)

e 1N Sodium hydroxide (NaOH)

e 30% Hydrogen peroxide (H202)

e HPLC system with UV and/or MS detector

e RP-C18 column (e.g., 150 mm x 4.6 mm, 5 pum)
e pH meter, calibrated buffers

Methodology:

o Prepare Stock Solution: Prepare a 1 mg/mL stock solution of the carboxamide compound in
ACN or another suitable organic solvent.

e Set Up Stress Conditions: For each condition, mix the stock solution with the stressor in a
clear glass vial. Aim for a final concentration of ~100 pg/mL. Include a control sample diluted
with water.

o Acid Hydrolysis: Mix with 0.1N HCI. Incubate at 60°C for 2, 6, and 24 hours.

o Base Hydrolysis: Mix with 0.1N NaOH. Incubate at room temperature for 1, 4, and 8 hours.
(Base hydrolysis is often faster).[18]
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o Oxidative Degradation: Mix with 3% H202. Incubate at room temperature for 24 hours,
protected from light.

o Thermal Degradation: Incubate the aqueous solution at 80°C for 48 hours. Also, place the
dry powder (solid state) in an oven at 80°C for 48 hours, then dissolve for analysis.

o Neutralization: Before analysis, neutralize the acidic and basic samples to ~pH 7 using an
equimolar amount of base or acid, respectively.

e Analysis:
o Inject all samples (including the t=0 control) into the HPLC system.

o Use a gradient elution method, for example: 5% to 95% ACN (with 0.1% formic acid) in
water (with 0.1% formic acid) over 20 minutes.

o Monitor at a wavelength where the parent compound has maximum absorbance.
» Data Evaluation:

o Assess the chromatograms for new peaks (degradants) and a decrease in the parent
compound peak area.

o The method is "stability-indicating" if all degradation product peaks are baseline-resolved
from the parent peak.

o Aim for 5-20% degradation of the active substance. If degradation is too extensive or too
little, adjust the stress condition (time, temperature, or concentration of stressor).

Data Summary: Impact of Stress Conditions

The following table summarizes expected outcomes from a forced degradation study, which
helps in pinpointing the lability of a carboxamide compound.
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Stress Condition

Typical
Reagent/Setting

Primary
Degradation
Mechanism

Expected Outcome

Acidic Hydrolysis

0.1 N-1 N HCI, 60-
80°C

Acid-catalyzed
hydrolysis of the

amide bond

Formation of
corresponding
carboxylic acid and

amine salt.

Basic Hydrolysis

0.1 N -1 N NaOH,
RT-60°C

Base-catalyzed
hydrolysis of the
amide bond[3][18]

Formation of
corresponding
carboxylate salt and

amine.

Oxidation of N-oxidation, aromatic
Oxidation 3-30% H202, RT susceptible functional hydroxylation (if
groups applicable).
Dehydration,
60-100°C ,
Thermal ) ) Thermolysis rearrangement, or
(solution/solid) )
fragmentation.[14]
Isomerization,
Photochemical UV/Visible light Photolysis oxidation, or
fragmentation.

References

Plant-Based Protein Bioinks with Transglutaminase Crosslinking: 3D Printability and

Molecular Insights from NMR and Synchrotron-FTIR. MDPI.
o Catalytic Approaches for the Preparation of Carboxamides from Carboxylic Acids. JOCPR.
e Protecting Groups for Amines: Carbamates. Master Organic Chemistry. Published 2018-06-

07.

» pH-Dependent Protonation of Surface Carboxylate Groups in PsbO Enables Local Buffering
and Triggers Structural Changes. NIH.

o Metopimazine is primarily metabolized by a liver amidase in humans. PMC - NIH.

» Toxic by design? Formation of thermal degradants and cyanide from carboxamide-type
synthetic cannabinoids CUMYL-PICA, 5F-CUMYL-PICA, AMB-FUBINACA, MDMB-
FUBINACA, NNEI, and MN-18 during exposure to high temperatures. PubMed Central.

© 2026 BenchChem. All rights reserved.

8/13

Tech Support


https://allen.in/jee/chemistry/amide-hydrolysis
https://www.chemistrysteps.com/amides-hydrolysis-acid-and-base-catalyzed-mechanism/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6349387/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270695?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Investigating the replacement of carboxylates with carboxamides to modulate the safety and
efficacy of platinum(ll) thioether cyanide scavengers. NIH.

A Novel Method for Development and Validation of the Degradation Products Analysis of N-
Carbamylglutamate with UHPLC by Using Design of Experiment Approach. ACS Omega.
Published 2024-09-17.

Discovery of carbamate degrading enzymes by functional metagenomics. PMC - NIH.
Development of forced degradation and stability indicating studies of drugs—A review. NIH.
Amide Hydrolysis Using Acid Or Base. Master Organic Chemistry. Published 2019-10-07.
Investigating the replacement of carboxylates with carboxamides to modulate the safety and
efficacy of platinum(ll) thioether cyanide scavengers. Toxicological Sciences | Oxford
Academic.

Toxic by design? Formation of thermal degradants and cyanide from carboxamide-type
synthetic cannabinoids CUMYL-PICA, 5F-CUMYL-PICA, AMB-FUBINACA, MDMB-
FUBINACA, NNEI, and MN-18 during exposure to high temperatures. PubMed.

Influence of pH on the Stability of Pharmaceutical Compounds in Japan. ResearchGate.
Published 2025-08-08.

Forced Degradation Studies: Regulatory Considerations and Implementation.

Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps.

Identification of Novel Aryl Carboxamide Derivatives as Death-Associated Protein Kinase 1
(DAPKZ1) Inhibitors with Anti-Proliferative Activities: Design, Synthesis, In Vitro, and In Silico
Biological Studies. MDPI. Published 2022-08-25.

Protecting Groups.

The ever-expanding limits of enzyme catalysis and biodegradation: polyaromatic,
polychlorinated, polyfluorinated, and polymeric compounds. PubMed Central. Published
2020-08-14.

Amidase. Wikipedia.

Protecting group. Wikipedia.

Enzymatic Degradation of the Most Common Aliphatic Bio-Polyesters and Evaluation of the
Mechanisms Involved: An Extended Study. MDPI. Published 2022-04-30.

Analytical methodologies for discovering and profiling degradation-related impurities.
Request PDF - ResearchGate. Published 2025-08-05.

Amidase. Creative Enzymes.

pH-Responsive Carboxylated Latexes: Switching between Stabilization and Destabilization.
Macromolecules - ACS Publications. Published 2024-07-23.

kfad119.pdf. Oxford Academic. Published 2023-11-11.

What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing.
Published 2022-04-18.

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270695?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Influence of temperature on the thermo-oxidative degradation of polyamide 6 films. Request
PDF - ResearchGate. Published 2025-08-05.

Diarylamine-Guided Carboxamide Derivatives: Synthesis, Biological Evaluation, and
Potential Mechanism of Action. PubMed. Published 2022-07-12.

Structure-Guided Design of Benzothiazole and Benzimidazole-Based Urea Derivatives
Curtailing Oncogenic Signaling via Concurrent Inhibition of VEGFR-2, EGFR, and c-Met.
ACS Omega. Published 2026-01-21.

(PDF) Enzymatic Degradation of the Most Common Aliphatic Bio-Polyesters and Evaluation
of the Mechanisms Involved: An Extended Study. ResearchGate. Published 2025-10-14.
Microbial amidases: Characterization, advances and biotechnological applications. PMC.
Published 2024-12-19.

Effect of temperature in the degradation of cannabinoids: From a brief residence in the gas
chromatography inlet port to a longer period in thermal treatments. Frontiers. Published
2022-10-31.

mechanism of amide hydrolysis. YouTube. Published 2019-01-15.

(PDF) Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage
Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. ResearchGate. Published
2022-09-20.

HOW TO APPROACH A FORCED DEGRADATION STUDY. SGS.

Influence of PH On The Stability of Pharmaceutical. Scribd.

Amide Hydrolysis: Mechanism, Conditions and Applications. Allen.

Forced Degradation — A Review. Biomedical Journal of Scientific & Technical Research
(BJSTR) Publishers. Published 2022-11-30.

Amidase: Significance and symbolism. Published 2025-06-22.

Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of
Highly Hygroscopic Pharmaceuticals and Nutraceuticals. PMC - NIH.

Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the
Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms. PMC - NIH.
Semipermanent C-Terminal Carboxylic Acid Protecting Group: Application to Solubilizing
Peptides and Fragment Condensation. Organic Letters - ACS Publications. Published 2014-
12-29.

Organic Carbamates in Drug Design and Medicinal Chemistry. ACS Publications. Published
2015-01-07.

Carboxylic Acid (Bio)Isosteres in Drug Design. PMC - PubMed Central.

Ch20 : Amide hydrolysis. University of Calgary.

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270695?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. jocpr.com [jocpr.com]

. masterorganicchemistry.com [masterorganicchemistry.com]

. Amide Hydrolysis: Mechanism, Conditions and Applications [allen.in]
. researchgate.net [researchgate.net]

. scribd.com [scribd.com]

. Amidase - Wikipedia [en.wikipedia.org]

. Amidase - Creative Enzymes [creative-enzymes.com]

. wisdomlib.org [wisdomlib.org]

°
(o] (0] ~ (o)) ()] EEN w N -

. Discovery of carbamate degrading enzymes by functional metagenomics - PMC
[pmc.ncbi.nim.nih.gov]

¢ 10. Development of forced degradation and stability indicating studies of drugs—A review -
PMC [pmc.ncbi.nim.nih.gov]

e 11. acdlabs.com [acdlabs.com]
e 12. biomedres.us [biomedres.us]
e 13. sgs.com [sgs.com]

e 14. Toxic by design? Formation of thermal degradants and cyanide from carboxamide-type
synthetic cannabinoids CUMYL-PICA, 5F-CUMYL-PICA, AMB-FUBINACA, MDMB-
FUBINACA, NNEI, and MN-18 during exposure to high temperatures - PMC
[pmc.ncbi.nim.nih.gov]

¢ 15. Toxic by design? Formation of thermal degradants and cyanide from carboxamide-type
synthetic cannabinoids CUMYL-PICA, 5F-CUMYL-PICA, AMB-FUBINACA, MDMB-
FUBINACA, NNEI, and MN-18 during exposure to high temperatures - PubMed
[pubmed.ncbi.nlm.nih.gov]

e 16. pubs.acs.org [pubs.acs.org]

e 17. Carboxylic Acid (Bio)lsosteres in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b1270695?utm_src=pdf-custom-synthesis#bc-rfq
https://www.jocpr.com/articles/catalytic-approaches-for-the-preparation-of-carboxamides-from-carboxylic-acids-10124.html
https://www.masterorganicchemistry.com/2019/10/07/amide-hydrolysis/
https://allen.in/jee/chemistry/amide-hydrolysis
https://www.researchgate.net/publication/383620020_Influence_of_pH_on_the_Stability_of_Pharmaceutical_Compounds_in_Japan
https://www.scribd.com/document/931485610/Influence-of-PH-on-the-Stability-of-Pharmaceutical
https://en.wikipedia.org/wiki/Amidase
https://www.creative-enzymes.com/similar/amidase_61.html
https://www.wisdomlib.org/concept/amidase
https://pmc.ncbi.nlm.nih.gov/articles/PMC5730166/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5730166/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761119/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761119/
https://www.acdlabs.com/blog/what-are-forced-degradation-studies-an-introduction-to-pharmaceutical-stress-testing/
https://biomedres.us/pdfs/BJSTR.MS.ID.007492.pdf
https://www.sgs.com/de-de/-/media/sgscorp/documents/corporate/technical-documents/sgs-lss-forced-degradation-en-11.cdn.de-de.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6349387/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6349387/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6349387/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6349387/
https://pubmed.ncbi.nlm.nih.gov/30705707/
https://pubmed.ncbi.nlm.nih.gov/30705707/
https://pubmed.ncbi.nlm.nih.gov/30705707/
https://pubmed.ncbi.nlm.nih.gov/30705707/
https://pubs.acs.org/doi/10.1021/jm501371s
https://pmc.ncbi.nlm.nih.gov/articles/PMC3640829/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270695?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

e 18. Amide Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps
[chemistrysteps.com]

e 19. Investigating the replacement of carboxylates with carboxamides to modulate the safety
and efficacy of platinum(ll) thioether cyanide scavengers - PMC [pmc.ncbi.nim.nih.gov]

¢ 20. academic.oup.com [academic.oup.com]
e 21.researchgate.net [researchgate.net]

e 22. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms
of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]

e 23. Metopimazine is primarily metabolized by a liver amidase in humans - PMC
[pmc.ncbi.nlm.nih.gov]

e 24. Microbial amidases: Characterization, advances and biotechnological applications - PMC
[pmc.ncbi.nlm.nih.gov]

e 25. pubs.acs.org [pubs.acs.org]
e 26. biopharminternational.com [biopharminternational.com]
e 27.researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Technical Support Center: Enhancing Carboxamide
Stability in Biological Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270695/docs#technical-support-center-enhancing-
carboxamide-stability-in-biological-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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